Blue 2 lake
Blue 2 lake
Brand Name:
Vulcanchem
CAS No.:
1342-11-6
VCID:
VC0072453
InChI:
InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);/q;+3/b14-13+;
SMILES:
C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3]
Molecular Formula:
C16H10AlN2O8S2+3
Molecular Weight:
449.4 g/mol
Blue 2 lake
CAS No.: 1342-11-6
Main Products
VCID: VC0072453
Molecular Formula: C16H10AlN2O8S2+3
Molecular Weight: 449.4 g/mol
| CAS No. | 1342-11-6 |
|---|---|
| Product Name | Blue 2 lake |
| Molecular Formula | C16H10AlN2O8S2+3 |
| Molecular Weight | 449.4 g/mol |
| IUPAC Name | aluminum;(2E)-3-oxo-2-(3-oxo-5-sulfo-1H-indol-2-ylidene)-1H-indole-5-sulfonic acid |
| Standard InChI | InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17-18H,(H,21,22,23)(H,24,25,26);/q;+3/b14-13+; |
| Standard InChIKey | KKHVNJFMNFIZLB-IERUDJENSA-N |
| Isomeric SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=O)/C(=C\3/C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)/N2.[Al+3] |
| SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3] |
| Canonical SMILES | C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3] |
| PubChem Compound | 5362521 |
| Last Modified | Nov 09 2021 |
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